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Introduction
Iodic acid (HIO₃) is a strong oxidizing agent and a stable oxo-acid of iodine, making it a

valuable reagent in analytical chemistry.[1][2][3] Standard solutions of iodic acid are frequently

used as primary standards or as titrants in various analytical procedures, including the

standardization of both weak and strong bases.[1] This application note provides a detailed

protocol for the preparation of a standard iodic acid solution using analytical reagent grade

potassium iodate (KIO₃) as the primary standard material. Potassium iodate is an excellent

primary standard due to its high purity and stability.[4][5] The procedure for the standardization

of the prepared solution via iodometric titration with sodium thiosulfate (Na₂S₂O₃) is also

described in detail.

These protocols are intended for researchers, scientists, and drug development professionals

who require a reliable and accurate method for preparing a standard iodic acid solution for

various analytical applications.

Experimental Workflow
The overall process for the preparation and standardization of the iodic acid solution is

depicted in the workflow diagram below.
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Caption: Workflow for the preparation and standardization of an iodic acid solution.

Quantitative Data
The following tables summarize the key quantitative data for the reagents and the prepared

solutions.

Table 1: Specifications of Primary Standard and Reagents

Compound Grade Purity (%)
Molar Mass ( g/mol
)

Potassium Iodate

(KIO₃)
ACS Reagent 99.4 - 100.4 214.00

Potassium Iodide (KI) Analytical Grade ≥ 99.0 166.00

Sodium Thiosulfate

(Na₂S₂O₃·5H₂O)
Analytical Grade ≥ 99.0 248.18

Data sourced from various chemical suppliers.[6][7][8]

Table 2: Typical Parameters for Standard Solution Preparation
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Parameter Value

Target Molarity of Iodic Acid Solution 0.02 M

Mass of Potassium Iodate for 1 L solution ~4.28 g

Target Molarity of Sodium Thiosulfate Solution 0.1 M

Mass of Sodium Thiosulfate for 1 L solution ~24.82 g

Starch Indicator Concentration ~1% (w/v)

Experimental Protocols
Preparation of 0.02 M Potassium Iodate (Standard Iodic
Acid) Solution
This protocol outlines the preparation of a standard solution of iodic acid using potassium

iodate as a primary standard.

Materials:

Potassium iodate (KIO₃), ACS Reagent grade, dried at 110°C for 1-2 hours

Deionized water

1000 mL volumetric flask, Class A

Analytical balance

Weighing paper

Funnel

Procedure:

Accurately weigh approximately 4.28 g of dried potassium iodate onto a weighing paper

using an analytical balance. Record the exact mass.
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Carefully transfer the weighed potassium iodate to the 1000 mL volumetric flask using a

funnel.

Add approximately 500 mL of deionized water to the volumetric flask.

Swirl the flask gently to dissolve the potassium iodate completely.

Once dissolved, dilute the solution to the 1000 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Label the flask with the solution name, exact molarity, preparation date, and your initials.

Preparation of 0.1 M Sodium Thiosulfate Solution
This solution will be used as the titrant for the standardization of the iodic acid solution.

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), analytical grade

Deionized water, recently boiled and cooled

Sodium carbonate (Na₂CO₃), optional stabilizer

1000 mL volumetric flask

Beaker

Stirring rod

Procedure:

Weigh approximately 25 g of sodium thiosulfate pentahydrate and a small amount (e.g., 0.1

g) of sodium carbonate.

Dissolve the weighed solids in approximately 800 mL of freshly boiled and cooled deionized

water in a beaker.[9]
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Once dissolved, transfer the solution to a 1000 mL volumetric flask.

Rinse the beaker with small portions of the boiled deionized water and add the rinsings to

the volumetric flask.

Dilute the solution to the 1000 mL mark with the boiled deionized water.

Stopper the flask and mix the solution thoroughly.

Store the solution in a well-stoppered, amber glass bottle and allow it to stand for at least 24

hours before use.

Preparation of Starch Indicator Solution (1% w/v)
The starch indicator is used to detect the endpoint of the iodometric titration.

Materials:

Soluble starch

Deionized water

Beaker

Hot plate

Stirring rod

Procedure:

Make a paste by mixing 1 g of soluble starch with about 10 mL of cold deionized water.[1][10]

In a separate beaker, bring 100 mL of deionized water to a boil on a hot plate.[11]

Pour the starch paste into the boiling water while stirring continuously.[10][11]

Continue to boil and stir the solution for a few minutes until it becomes clear or translucent.

[1]
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Allow the solution to cool to room temperature before use.

This solution should be prepared fresh daily for the best results, as it is susceptible to

microbial growth.[10]

Standardization of the Iodic Acid Solution
This procedure uses an iodometric titration to determine the exact molarity of the prepared

iodic acid solution.

Materials:

Prepared 0.02 M potassium iodate (iodic acid) solution

Prepared 0.1 M sodium thiosulfate solution

Potassium iodide (KI), analytical grade

Sulfuric acid (H₂SO₄), 1 M

Prepared starch indicator solution

250 mL Erlenmeyer flasks (x3)

50 mL burette

25 mL volumetric pipette

Graduated cylinders

Procedure:

Rinse and fill the 50 mL burette with the 0.1 M sodium thiosulfate solution. Record the initial

volume.

Using a 25 mL volumetric pipette, transfer 25.00 mL of the 0.02 M potassium iodate solution

into a 250 mL Erlenmeyer flask.
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To the Erlenmeyer flask, add approximately 2 g of potassium iodide and 10 mL of 1 M

sulfuric acid.[12][13] The solution should turn a deep brown color due to the liberation of

iodine.

Reaction: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O[9]

Immediately begin titrating the liberated iodine with the sodium thiosulfate solution from the

burette. Swirl the flask continuously.

Continue the titration until the deep brown color of the iodine fades to a pale yellow.[14]

Add 2 mL of the starch indicator solution. The solution will turn a deep blue-black color.[5][12]

Continue the titration dropwise with constant swirling until the blue color disappears and the

solution becomes colorless. This is the endpoint.[12][14]

Record the final volume of the sodium thiosulfate solution used.

Repeat the titration at least two more times with fresh aliquots of the potassium iodate

solution. The volumes of sodium thiosulfate used should agree to within ±0.05 mL.

Calculate the average volume of sodium thiosulfate solution used.

Calculation of Molarity
The molarity of the iodic acid solution is calculated using the following stoichiometric

relationship and the average volume of sodium thiosulfate titrant.

From the balanced equations:

IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻

The overall stoichiometry is: 1 mole of IO₃⁻ is equivalent to 6 moles of S₂O₃²⁻.

Formula:

Molarity of KIO₃ = (Molarity of Na₂S₂O₃ × Volume of Na₂S₂O₃ in L) / (6 × Volume of KIO₃ in L)
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Storage and Stability
Standard Iodic Acid Solution: The prepared potassium iodate solution is very stable and can

be stored in a well-stoppered glass bottle at room temperature, protected from light.[2][15]

Sodium Thiosulfate Solution: This solution is less stable and should be stored in a tightly

sealed, amber glass bottle. It should be restandardized periodically, especially if it has been

opened frequently.

Starch Indicator Solution: The starch solution is prone to degradation and should be

prepared fresh daily for optimal performance.[10]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves, when handling all chemicals.

Iodic acid and potassium iodate are oxidizing agents and should be kept away from

combustible materials.

Handle concentrated sulfuric acid with extreme care in a fume hood.

Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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